Cas no 102490-01-7 (Sarpagan-10,17-diol,(16S)- (9CI))

• Product Name: Sarpagan-10,17-diol,(16S)- (9CI)
• CAS No: 102490-01-7
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 209860
• PubChem ID: 6438931
• Update Time: 2025-04-19

Sarpagan-10,17-diol,(16S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Sarpagan-10,17-diol,(16S)- (9CI)
• 16-Episarpagine
• (16xi,19E)-sarpagan-10,17-diol
• Sarpagan-10,17-diol, (16S)-
• (1S,12S,15E)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4(9),5,7-tetraen-7-ol
• 16-epi-sarpagine
• 102490-01-7

• Inchi： 1S/C19H22N2O2/c1-2-10-8-21-17-7-14-13-5-11(23)3-4-16(13)20-19(14)18(21)6-12(10)15(17)9-22/h2-5,12,15,17-18,20,22-23H,6-9H2,1H3/b10-2-/t12?,15?,17-,18-/m0/s1
• InChI Key： VTVQHYQGTTVKDE-LUMHSOHMSA-N
• SMILES： OCC1C2/C(=C\C)/CN3[C@H](C4=C(C5C=C(C=CC=5N4)O)C[C@H]31)C2

Computed Properties

• Exact Mass: 309.16043
• Monoisotopic Mass: 310.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.5
• XLogP3: 1.7

Experimental Properties

• Density: 1.39
• Boiling Point: 524.6°Cat760mmHg
• Flash Point: 271.1°C
• Refractive Index: 1.735
• PSA: 56.59
• LogP: 2.66750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Macroline alkaloids Macroline alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Macroline alkaloids